![molecular formula C5H9NO B2684637 3-Oxa-6-azabicyclo[3.2.0]heptane CAS No. 38654-15-8](/img/structure/B2684637.png)
3-Oxa-6-azabicyclo[3.2.0]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
A general approach to 3-azabicyclo[3.1.1]heptanes by reduction of spirocyclic oxetanyl nitriles was developed . The mechanism, scope, and scalability of this transformation were studied . The core was incorporated into the structure of the antihistamine drug Rupatidine instead of the pyridine ring .Molecular Structure Analysis
The molecular formula of “3-Oxa-6-azabicyclo[3.2.0]heptane hydrochloride” is C5H10ClNO . The average mass is 135.592 Da and the monoisotopic mass is 135.045090 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound hydrochloride” include a molecular weight of 135.59 . The compound is a solid at room temperature .Scientific Research Applications
1. Medicinal Chemistry Building Block
3-Oxa-6-azabicyclo[3.2.0]heptane and its derivatives are crucial in medicinal chemistry, especially as building blocks. The synthesis of these compounds, like 3-oxa-6-azabicyclo[3.1.1]heptane, has been explored due to their structural significance in drug development. Their achiral nature and similarity in lipophilicity to morpholine make them attractive for pharmaceutical applications (Walker, Eklov, & Bedore, 2012).
2. Antitumor Activity
Some derivatives of this compound, like 4-oxa-1-azabicyclo[3.2.0]heptan-7-one, have been studied for their antitumor properties. These compounds, particularly those with specific substitutions at the C-3 position, exhibit varying degrees of antitumor activity in vitro. They have shown effectiveness against certain cancer cells and have been tested in vivo for tumor growth inhibition (Singh & Micetich, 2003).
3. Synthesis of γ-Amino Acid Analogues
The synthesis of C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes, related to this compound, has been reported for producing backbone-constrained analogues of γ-aminobutyric acid (GABA). These compounds have potential applications in drug discovery, offering structural diversity and potential therapeutic benefits (Garsi et al., 2022).
4. Drug Discovery Building Blocks
Derivatives of this compound are used as building blocks in drug discovery. Methods like photochemical synthesis have been developed to create substituted 3-azabicyclo[3.2.0]heptanes, which are valuable for their ease of production and potential in pharmaceutical applications (Denisenko et al., 2017).
5. Bicyclic β-Lactams Synthesis
The compound has been used in the synthesis of bicyclic β-lactams. This involves transforming certain azetidin-2-ones into cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones, which are then converted into aminotetrahydrofuran-2-carboxylates. This process is significant in the field of drug design (Mollet, D’hooghe, & Kimpe, 2012).
6. Antimicrobial and Anti-inflammatory Properties
Some synthesized derivatives of this compound have been tested for their biological activities, including antibacterial, antifungal, and anti-inflammatory effects. These compounds have shown promising results in inhibiting bacterial growth and reducing inflammation (Chavan, Jadhav, Farooqui, & Rai, 2020).
7. Constrained Bridged Amino Acids for Drug Discovery
Bridged bicyclic morpholines based on this compound structures have been synthesized for use as compact modules in drug discovery. These novel structures are designed to modulate the physicochemical and pharmacokinetic properties of drug candidates (Wu et al., 2016).
Safety and Hazards
properties
IUPAC Name |
3-oxa-6-azabicyclo[3.2.0]heptane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO/c1-4-2-7-3-5(4)6-1/h4-6H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWPXQVBUHZHSDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2COCC2N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
99.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.